molecular formula C19H38O3 B092237 Hexadecanoic acid, 2-methoxyethyl ester CAS No. 111-07-9

Hexadecanoic acid, 2-methoxyethyl ester

Cat. No.: B092237
CAS No.: 111-07-9
M. Wt: 314.5 g/mol
InChI Key: XSZLSYXBQSOQJE-UHFFFAOYSA-N
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Description

This structural modification distinguishes it from simpler esters like methyl or ethyl palmitate. The 2-methoxyethyl group may influence solubility, bioavailability, and interaction with biological targets due to its polarity and ether linkage .

Properties

CAS No.

 111-07-9

Molecular Formula

 C19H38O3

Molecular Weight

 314.5 g/mol

IUPAC Name

 2-methoxyethyl hexadecanoate

InChI

 InChI=1S/C19H38O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(20)22-18-17-21-2/h3-18H2,1-2H3

InChI Key

 XSZLSYXBQSOQJE-UHFFFAOYSA-N

SMILES

 CCCCCCCCCCCCCCCC(=O)OCCOC

Canonical SMILES

 CCCCCCCCCCCCCCCC(=O)OCCOC

Other CAS No.

 111-07-9

Origin of Product

 United States

Comparison with Similar Compounds

Hexadecanoic Acid Methyl Ester

  • Antioxidant : Reduces oxidative stress by scavenging free radicals .
  • Hypocholesterolemic : Lowers LDL cholesterol, mitigating cardiovascular risks .
  • Antimicrobial : Inhibits bacterial and fungal pathogens .

Hexadecanoic Acid Ethyl Ester

  • Anticancer : Enhances cytotoxicity against leukemia (MOLT-4) and gastric cancer cells .
  • Antimicrobial : Active against Staphylococcus aureus and Escherichia coli .
  • Cardioprotective : Reduces coronary heart disease risk .

Hexadecanoic Acid, 2-Hydroxyethyl Ester

  • Antioxidant : Neutralizes free radicals effectively (IC₅₀ ~0.71 mg/mL in DPPH assay) .
  • Hypocholesterolemic : Inhibits 5-α-reductase, modulating lipid metabolism .
  • Nematicide : Targets parasitic nematodes .

This compound

  • Antimicrobial and anti-inflammatory activities are plausible based on structural analogs but require experimental validation.

Hexadecanoic Acid, 2,3-Dihydroxypropyl Ester

  • Antioxidant : IC₅₀ ~0.67 mg/mL in DPPH assays .
  • Antimicrobial: Inhibits Pseudomonas aeruginosa and Salmonella typhimurium .

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